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Introduction

Poly(ADP-ribose) polymerase-1 (PARP-1) is a critical enzyme in the cellular response to DNA
single-strand breaks. Its central role in DNA repair has made it a key therapeutic target,
particularly in cancers with deficiencies in other repair pathways like homologous
recombination (e.g., those with BRCA1/2 mutations). Positron Emission Tomography (PET) is a
non-invasive imaging technique that allows for the in vivo quantification of molecular targets.
PET radiotracers targeting PARP-1 are invaluable tools for understanding disease biology,
stratifying patients for PARP inhibitor (PARPI) therapy, and assessing treatment response.

This guide provides a detailed comparison of two prominent PARP-1 targeted radiotracers:
[18F]FTT ([18F]FluorThanatrace), a well-established agent for imaging peripheral tumors, and
AZ3391, a newer agent developed for central nervous system (CNS) applications, which is
primarily available in its Carbon-11 labeled form ([11C]AZ3391) and more recently as the more
clinically versatile Fluorine-18 labeled isotopologue, [18F]AZD9574.
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The PARP-1 Signaling Pathway in DNA Damage
Repair

Upon detection of a DNA single-strand break, PARP-1 binds to the damaged site. This binding
triggers a conformational change, activating the enzyme to catalyze the cleavage of NAD+ into
nicotinamide and ADP-ribose. PARP-1 then polymerizes ADP-ribose units onto itself (auto-
PARylation) and other nuclear proteins. This creation of long, negatively charged poly(ADP-
ribose) (PAR) chains serves as a scaffold to recruit DNA repair machinery, which ultimately
resolves the break.
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Choice of PARP-1 PET Tracer
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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